Rhodomyrtone

• Molecular Formula: C26H34O6
• Molecular Weight: 442.5 g/mol
• IUPAC Name: (9R)-6,8-dihydroxy-2,2,4,4-tetramethyl-7-(3-methylbutanoyl)-9-(2-methylpropyl)-9H-xanthene-1,3-dione
• InChI: InChI=1S/C26H34O6/c1-12(2)9-14-18-17(11-16(28)20(21(18)29)15(27)10-13(3)4)32-23-19(14)22(30)25(5,6)24(31)26(23,7)8/h11-14,28-29H,9-10H2,1-8H3/t14-/m1/s1
• InChI Key: TYDBFNAOFZIICW-CQSZACIVSA-N
• Isomeric SMILES: CC(C)C[C@@H]1C2=C(C=C(C(=C2O)C(=O)CC(C)C)O)OC3=C1C(=O)C(C(=O)C3(C)C)(C)C
• SMILES: CC(C)CC1C2=C(C=C(C(=C2O)C(=O)CC(C)C)O)OC3=C1C(=O)C(C(=O)C3(C)C)(C)C
• synonyms: 6,8-dihydroxy-2,2,4,4-tetramethyl-7-(3-methyl-1-oxobutyl)-9-(2-methylpropyl)-4,9-dihydro-1H-xanthene-1,3(2H)-di-one; rhodomyrtone

Description

Rhodomyrtone is a natural product found in Rhodomyrtus tomentosa with data available.

Scientific Research Applications

• Antibacterial Properties : Rhodomyrtone has shown significant antibacterial activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). It effectively inhibits the growth of bacteria and has been noted for its strong bactericidal activity (Limsuwan et al., 2009).

• Antidepressant Effects : A study demonstrated that rhodomyrtone exhibits antidepressant effects in mice with chronic unpredictable mild stress-induced depression. This suggests its potential as a drug candidate for the treatment of stress-caused depression (Chai et al., 2018).

• Anticancer Activity : Rhodomyrtone has been found to exert anticancer effects on human skin cancer cells by inducing apoptosis and inhibiting cell migration (Tayeh et al., 2018).

• Mechanism of Action : Research has shown that rhodomyrtone causes membrane invaginations and fluidity increase, trapping a broad range of membrane proteins, and impairing cellular functions like the respiratory chain and ATP synthase complex (Saeloh et al., 2018).

• Application in Acne Treatment : Rhodomyrtone was evaluated for its efficacy in the treatment of acne vulgaris, showing significant reduction in acne lesions and being comparable to clindamycin treatment (Wunnoo et al., 2021).

• Antimicrobial Activity Against Caries : It was observed that rhodomyrtone suppresses acid production by Streptococcus mutans, suggesting its potential as an anticaries agent (Bach et al., 2019).

• Anti-Metastatic Effect on Skin Cancer Cells : Rhodomyrtone inhibits cancer metastasis by reducing cell migration, adhesion, and invasion in skin cancer cells, suggesting it as a potential treatment for skin cancer (Tayeh et al., 2017).

• Gene Transcriptional Response in MRSA : Rhodomyrtone impacts gene transcription in MRSA, affecting proteins essential to metabolic pathways, membrane function, and amino acid metabolism (Sianglum et al., 2012).

• Early Effects on Membrane Integrity : Studies reveal early action of rhodomyrtone on membrane damage in MRSA, causing leakage of ATP and potassium ions and disruption of cytoplasmic membrane (Sianglum et al., 2018).

• Antibacterial and Anti-Infective Effects : Rhodomyrtone displays both antibacterial and anti-infective activities, reducing amounts of enzymes associated with metabolic pathways and known virulence factors in S. pyogenes (Limsuwan et al., 2011).